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Compound Name:
n-(3-Chloro-4-

nitrophenyl)acetamide

Cat. No.: B189113 Get Quote

Introduction
N-(3-Chloro-4-nitrophenyl)acetamide is a substituted acetanilide that serves as a crucial

intermediate in the synthesis of various organic compounds, particularly in the realms of

pharmaceuticals and dyestuffs. Its chemical structure, featuring a chloro and a nitro group on

the phenyl ring, provides multiple reaction sites, making it a versatile building block for more

complex molecules. This guide provides an in-depth overview of its core properties, synthesis,

and analytical characterization, tailored for professionals in chemical research and drug

development.

Core Molecular and Physical Properties
A foundational understanding of a compound's properties is paramount for its effective

application in synthesis and analysis.

Molecular Formula and Weight
The chemical identity of N-(3-Chloro-4-nitrophenyl)acetamide is defined by its elemental

composition and mass.

Molecular Formula: C₈H₇ClN₂O₃[1]

Molecular Weight: 214.61 g/mol
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These fundamental parameters are critical for stoichiometric calculations in reaction planning

and for interpretation of mass spectrometry data.

Physicochemical Characteristics
The physical and chemical properties of N-(3-Chloro-4-nitrophenyl)acetamide dictate its

handling, purification, and reaction conditions.

Property Value Source

Physical Form
Pale-yellow to Yellow-brown

Solid

CAS Number 712-33-4 [1]

pKa 13.24 ± 0.70 (Predicted) [1]

Purity Typically ≥97%

The solid nature of this compound at room temperature simplifies its storage and handling. The

predicted pKa suggests it is a very weak acid.

Synthesis and Mechanistic Insights
The primary route for synthesizing N-(3-Chloro-4-nitrophenyl)acetamide is through the

acetylation of 3-chloro-4-nitroaniline. Understanding the underlying mechanism is key to

optimizing reaction conditions and yield.

Acetylation of 3-Chloro-4-nitroaniline
The most common laboratory-scale synthesis involves the reaction of 3-chloro-4-nitroaniline

with an acetylating agent, such as acetic anhydride or acetyl chloride.

Reaction Scheme:
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Caption: Synthesis of N-(3-Chloro-4-nitrophenyl)acetamide.

Causality of Experimental Choices:

Choice of Acetylating Agent: Acetic anhydride is often preferred over acetyl chloride due to

its lower cost, reduced corrosiveness, and the formation of acetic acid as a byproduct, which

is less hazardous than the hydrogen chloride gas produced with acetyl chloride.

Solvent Selection: A polar aprotic solvent, such as glacial acetic acid, is typically used to

dissolve the starting amine and facilitate the reaction.

Catalyst: While the reaction can proceed without a catalyst, the addition of a weak acid like

vinegar (acetic acid) can enhance the rate of acetylation.[2]

Detailed Experimental Protocol
This protocol outlines a standard procedure for the synthesis of N-(3-Chloro-4-
nitrophenyl)acetamide.

Materials:
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3-Chloro-4-nitroaniline

Acetic anhydride

Glacial acetic acid

Ice

Distilled water

Beaker, magnetic stirrer, and stir bar

Buchner funnel and filter paper

Procedure:

In a beaker, dissolve a known quantity of 3-chloro-4-nitroaniline in a minimal amount of

glacial acetic acid with stirring.

Slowly add a slight molar excess of acetic anhydride to the solution.

Continue stirring the reaction mixture at room temperature for approximately 30 minutes.

Pour the reaction mixture into a beaker containing ice and water to precipitate the product.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the product with cold distilled water to remove any remaining acetic acid.

Dry the product, for example, in a desiccator or a low-temperature oven.

Self-Validating System:

The success of the synthesis can be initially assessed by the formation of a precipitate upon

addition to ice water. Further validation is achieved through the analytical methods described in

the following section.

Analytical Characterization and Quality Control
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Rigorous analytical testing is essential to confirm the identity and purity of the synthesized N-
(3-Chloro-4-nitrophenyl)acetamide.

Spectroscopic and Chromatographic Methods
A combination of spectroscopic and chromatographic techniques provides a comprehensive

characterization of the compound.

Analytical Method Expected Outcome

Infrared (IR) Spectroscopy

Presence of characteristic peaks for N-H

stretching, C=O stretching (amide I), and N-H

bending (amide II), as well as absorptions

corresponding to the aromatic ring, chloro, and

nitro functional groups.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

The ¹H NMR spectrum will show distinct signals

for the aromatic protons and the methyl protons

of the acetyl group. The ¹³C NMR spectrum will

confirm the number of unique carbon

environments.

Mass Spectrometry (MS)

The mass spectrum will exhibit a molecular ion

peak corresponding to the molecular weight of

the compound (214.61 g/mol ), along with a

characteristic isotopic pattern due to the

presence of chlorine.

Thin-Layer Chromatography (TLC)

A single spot with a specific retention factor (Rf)

value in an appropriate solvent system (e.g.,

ethyl acetate-hexane) indicates the purity of the

compound.[3]

Workflow for Quality Control
The following workflow ensures the synthesized product meets the required quality standards

for further use in research and development.
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Caption: Quality control workflow for N-(3-Chloro-4-nitrophenyl)acetamide.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling N-
(3-Chloro-4-nitrophenyl)acetamide.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated

area or a fume hood.
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Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[4]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

While specific GHS hazard classifications for N-(3-Chloro-4-nitrophenyl)acetamide are not

readily available, related compounds can cause skin, eye, and respiratory irritation.[4][5]

Therefore, it is prudent to handle this compound with care.

Applications in Research and Drug Development
N-(3-Chloro-4-nitrophenyl)acetamide is a valuable intermediate in organic synthesis. The

nitro group can be reduced to an amine, which can then be further functionalized. The chloro

group can also participate in various coupling reactions. These properties make it a useful

starting material for the synthesis of:

Pharmaceuticals: As a building block for more complex active pharmaceutical ingredients

(APIs). For instance, related acetamides have been used in the synthesis of kinase inhibitors

with potential anticancer activity.[6]

Dyes and Pigments: The chromophoric nitro group and the potential for diazotization of the

corresponding amine make it a precursor for azo dyes.

Conclusion
N-(3-Chloro-4-nitrophenyl)acetamide is a versatile chemical intermediate with well-defined

properties and established synthetic routes. A thorough understanding of its molecular

characteristics, synthesis, and analytical validation is crucial for its effective and safe use in

research and development. This guide provides the foundational knowledge required by

scientists to confidently incorporate this compound into their synthetic workflows.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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